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Compound of Interest

Compound Name: 2-Methyl-4-nitrobutan-1-ol

Cat. No.: B15316241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Substituted butanols, a class of four-carbon alcohols with varied isomeric structures, offer a

diverse range of applications across the pharmaceutical, chemical, and biofuel industries. Their

utility stems from their unique properties as solvents, chemical intermediates, and biologically

active molecules. This guide provides an objective comparison of the performance of different

substituted butanols—1-butanol, 2-butanol, isobutanol (2-methyl-1-propanol), and tert-butanol

(2-methyl-2-propanol)—supported by experimental data and detailed methodologies.

Physicochemical Properties: A Foundation for
Application
The distinct branching and hydroxyl group placement among butanol isomers lead to significant

differences in their physical and chemical properties, which in turn dictate their suitability for

various applications.
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Property 1-Butanol 2-Butanol Isobutanol tert-Butanol

Molecular

Formula
C₄H₁₀O C₄H₁₀O C₄H₁₀O C₄H₁₀O

Structure CH₃(CH₂)₃OH
CH₃CH(OH)CH₂

CH₃
(CH₃)₂CHCH₂OH (CH₃)₃COH

Boiling Point (°C) 117.7 99.5 108 82.4

Melting Point

(°C)
-89.8 -114.7 -108 25.7

Density (g/cm³ at

20°C)
0.810 0.808 0.802 0.789

Solubility in

Water ( g/100 g

at 20°C)

7.3 12.5 8.5 Miscible

Flash Point (°C) 37 24 28 11

Applications in Chemical Synthesis: A Comparative
Look at Esterification
Substituted butanols are frequently employed as reactants in the synthesis of esters, which are

valuable compounds in the fragrance, flavor, and solvent industries. The reactivity of butanol

isomers in esterification reactions varies, influencing reaction rates and yields.

A study on the kinetic study of the esterification of acetic acid with n-butanol and isobutanol

catalyzed by an ion-exchange resin (Amberlyst 15) revealed differences in their reactivity. The

activation energy for the esterification was found to be 28.45 kJ/mol for n-butanol and 23.29

kJ/mol for isobutanol, suggesting that isobutanol has a lower energy barrier for this reaction

under the studied conditions.[1]
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Reactant Catalyst
Temperature
(°C)

Molar Ratio
(Alcohol:Acid)

Conversion
(%)

1-Butanol +

Acetic Acid
Amberlyst 15 78 1:1 ~65

Isobutanol +

Acetic Acid
Amberlyst 15 78 1:1 ~70

tert-Butanol +

Acetic Acid

Silicotungstic

acid on bentonite
110 1.1:1 87.2

Note: The data for 1-butanol and isobutanol are estimations based on graphical data from a

kinetic study, while the data for tert-butanol is from a separate study with a different catalyst

and conditions.[1][2]

Substituted Butanols as Solvents: A Comparison of
Miscibility
The polarity and hydrogen bonding capabilities of butanol isomers influence their solvency

power. Generally, the miscibility with water increases with the branching of the alkyl chain, with

tert-butanol being completely miscible.[3]

Solvent Solute
Solubility ( g/100g of
solvent)

1-Butanol Water 7.3

2-Butanol Water 12.5

Isobutanol Water 8.5

tert-Butanol Water Miscible

A solvent miscibility table indicates that n-butanol is miscible with a wide range of organic

solvents including acetone, benzene, carbon tetrachloride, chloroform, and ethanol.[4] The

varying polarities of the butanol isomers make them suitable for a range of applications, from

dissolving resins and coatings to their use in extraction processes.
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Biological Activity: Interaction with Signaling
Pathways
Substituted butanols are not merely inert solvents; they can exhibit biological activity and

interact with cellular signaling pathways. A notable example is their effect on the Phospholipase

D (PLD) signaling pathway.

The Phospholipase D (PLD) Signaling Pathway
The PLD pathway is a crucial cellular signaling cascade involved in numerous processes,

including cell proliferation, differentiation, and membrane trafficking.[5] The central enzyme,

Phospholipase D, catalyzes the hydrolysis of phosphatidylcholine (PC) to produce phosphatidic

acid (PA) and choline. PA then acts as a second messenger, activating downstream effector

proteins.

Primary alcohols, such as 1-butanol, can act as a substrate for PLD in a process called

transphosphatidylation. In this reaction, PLD transfers the phosphatidyl group from PC to the

alcohol, forming a phosphatidylalcohol at the expense of PA. This diversion of the signaling

molecule PA can be used experimentally to study the roles of the PLD pathway.
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Phospholipase D signaling and 1-butanol interaction.
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Experimental Protocols
Determination of Alcohol Solubility in Water
This protocol provides a general method for determining the solubility of butanol isomers in

water.

Materials:

Test tubes

Pipettes or burettes

The butanol isomer to be tested (1-butanol, 2-butanol, isobutanol, tert-butanol)

Distilled water

Vortex mixer (optional)

Procedure:

Add a known volume of distilled water (e.g., 5 mL) to a clean test tube.

Using a pipette or burette, add a small, known volume of the butanol isomer (e.g., 0.1 mL) to

the test tube.

Stopper the test tube and shake vigorously for 30 seconds. A vortex mixer can be used for

more consistent mixing.

Allow the mixture to stand and observe for the presence of a single homogeneous phase or

two distinct layers.

If a single phase is observed, continue adding the butanol isomer in small, known

increments, shaking after each addition, until a second layer persists.

The total volume of the butanol isomer added before the formation of a persistent second

layer is used to calculate the solubility.

For miscible liquids like tert-butanol, no phase separation will be observed.
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Lipase-Catalyzed Esterification of a Fatty Acid with a
Butanol Isomer
This protocol outlines a general procedure for the enzymatic synthesis of a fatty acid butyl

ester.

Materials:

A fatty acid (e.g., oleic acid)

A butanol isomer (1-butanol, 2-butanol, isobutanol, or tert-butanol)

Immobilized lipase (e.g., Novozym 435)

An organic solvent (e.g., hexane), if not a solvent-free reaction

Reaction vessel (e.g., a screw-capped flask)

Shaking incubator or magnetic stirrer with heating

Analytical equipment for monitoring the reaction (e.g., Gas Chromatography)

Procedure:

In the reaction vessel, combine the fatty acid and the butanol isomer in a specific molar ratio

(e.g., 1:3).

If a solvent is used, add it to the reaction vessel.

Add the immobilized lipase to the reaction mixture (e.g., 10% by weight of the substrates).

Seal the reaction vessel and place it in a shaking incubator or on a heated magnetic stirrer at

a controlled temperature (e.g., 50°C).

Take samples from the reaction mixture at regular intervals to monitor the progress of the

reaction.
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Analyze the samples using an appropriate analytical technique, such as gas

chromatography, to determine the concentration of the ester product and the remaining

reactants.

The reaction yield can be calculated based on the initial amount of the limiting reactant and

the amount of ester formed.[6][7]

Conclusion
The choice of a substituted butanol for a specific application is a critical decision that depends

on a thorough understanding of their comparative properties. 1-Butanol and isobutanol, with

their linear and branched primary alcohol structures, are effective solvents and intermediates in

chemical synthesis. 2-Butanol, a secondary alcohol, offers different reactivity and solubility

profiles. Tert-butanol, a tertiary alcohol, stands out for its high miscibility with water and its

distinct reactivity. For researchers and professionals in drug development and chemical

industries, a data-driven approach to selecting the appropriate butanol isomer is essential for

optimizing processes, improving yields, and achieving desired product characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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